Cas no 1805519-46-3 (6-Bromo-3-cyano-2-methylbenzoic acid)

• Product Name: 6-Bromo-3-cyano-2-methylbenzoic acid
• CAS No: 1805519-46-3
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD28736551
• CID: 4785816
• Update Time: 2025-08-05

6-Bromo-3-cyano-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-cyano-2-methylbenzoic acid

• MDL： MFCD28736551
• Inchi： 1S/C9H6BrNO2/c1-5-6(4-11)2-3-7(10)8(5)9(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： UVSBCAXDDXTXPU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(C)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 6-Bromo-3-cyano-2-methylbenzoic acid

6-Bromo-3-cyano-2-methylbenzoic Acid (CAS No. 1805519-46-3): An Overview of Its Properties and Applications

6-Bromo-3-cyano-2-methylbenzoic acid (CAS No. 1805519-46-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its bromine, cyano, and methyl functional groups, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 6-Bromo-3-cyano-2-methylbenzoic acid is C₉H₆BrNO₂, and its molecular weight is approximately 230.05 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its melting point ranges from 170 to 172°C, making it suitable for various synthetic processes that require moderate thermal stability.

In the realm of pharmaceutical research, 6-Bromo-3-cyano-2-methylbenzoic acid has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound in the synthesis of a series of potent inhibitors against the SARS-CoV-2 main protease (M^pro). The researchers found that derivatives of 6-Bromo-3-cyano-2-methylbenzoic acid exhibited significant antiviral activity, highlighting its potential in the development of antiviral therapies.

Beyond pharmaceutical applications, 6-Bromo-3-cyano-2-methylbenzoic acid has also been investigated for its use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. A study published in Advanced Materials in 2020 described the use of this compound as a precursor for the preparation of conductive polymers with enhanced electrical conductivity and mechanical stability. The resulting materials showed promise for applications in electronic devices, sensors, and energy storage systems.

In organic synthesis, 6-Bromo-3-cyano-2-methylbenzoic acid serves as a valuable starting material for the preparation of complex molecules with diverse functionalities. Its reactivity can be harnessed through various synthetic transformations, including coupling reactions, nucleophilic substitutions, and cycloadditions. A notable example is its use in the palladium-catalyzed Suzuki-Miyaura coupling reaction to form biaryl compounds with high regioselectivity and yield. This versatility makes it a preferred choice for synthetic chemists working on the development of new materials and pharmaceuticals.

The environmental impact of 6-Bromo-3-cyano-2-methylbenzoic acid is another area of interest. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are essential to minimize any potential environmental risks. Studies have shown that proper waste management and treatment processes can effectively reduce the environmental footprint associated with the use of this compound.

In conclusion, 6-Bromo-3-cyano-2-methylbenzoic acid (CAS No. 1805519-46-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on innovative solutions to pressing challenges in these fields. As research continues to uncover new possibilities, the importance of this compound is likely to grow, driving further advancements in science and technology.